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Compound of Interest

Compound Name: Phosphenic chloride

Cat. No.: B8492959 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of Phosphenic Chloride, a reactive

phosphorus oxychloride of significant interest in synthetic and photochemical research.

Chemical Identification and Properties
Phosphenic chloride is a phosphorus-containing compound with the chemical formula ClO₂P.

[1][2][3][4][5][6][7][8] While a standardized IUPAC name is not consistently applied across all

chemical databases, it is commonly referred to by its trivial name. To avoid ambiguity, it is

definitively identified by its CAS number.

Table 1: Chemical Identifiers for Phosphenic Chloride
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Identifier Value

Common Name Phosphenic Chloride

CAS Number 12591-02-5[1][2][3][4][5][6][7][8]

Molecular Formula ClO₂P[1][2][3][4][5][6][7][8]

Molecular Weight 98.42 g/mol [1][3]

Canonical SMILES O=P(=O)Cl[1][3][7]

InChI InChI=1S/ClO2P/c1-4(2)3[1][2][4][7]

InChIKey
OSUKSSHOHKZSJC-UHFFFAOYSA-N[1][2][4]

[7]

Physical and Chemical Properties:

Phosphenic chloride is described as a colorless gas or volatile liquid under standard

laboratory conditions.[1] It is a highly reactive molecule and is typically studied under cryogenic

conditions.

Table 2: Physical and Spectroscopic Data for Phosphenic Chloride

Property Value Reference

Appearance Colorless gas or volatile liquid [1]

P=O Stretching Vibration 1280–1300 cm⁻¹ [1]

P-Cl Stretching Vibration 550–580 cm⁻¹ [1]

UV-vis Absorption 207 nm [9]

Synthesis and Experimental Protocols
Phosphenic chloride is an elusive molecule that requires specific synthetic techniques for its

generation and observation. The primary method reported is high-vacuum flash pyrolysis.

Synthesis via High-Vacuum Flash Pyrolysis
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Experimental Protocol:

Phosphenic chloride can be efficiently generated by the high-vacuum flash pyrolysis of 2-

chloro-1,3,2-dioxaphospholane.[9] The precursor is passed through a heated quartz tube under

high vacuum, leading to its thermal decomposition and the formation of phosphenic chloride
in the gas phase.

Workflow for the Synthesis of Phosphenic Chloride:

Synthesis of Phosphenic Chloride

2-chloro-1,3,2-dioxaphospholane

High-Vacuum Flash Pyrolysis

Phosphenic Chloride (gas phase)

Cryogenic Matrix Isolation (N₂, Ar, or CO at 10 K)

Spectroscopic Characterization (IR, UV-vis)

Click to download full resolution via product page

Caption: Workflow for the synthesis and isolation of phosphenic chloride.

Cryogenic Matrix Isolation
Due to its high reactivity, phosphenic chloride is typically isolated and studied using cryogenic

matrix isolation techniques.[1][9]
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Experimental Protocol:

The gaseous effluent from the flash pyrolysis, containing phosphenic chloride, is co-

deposited with a large excess of an inert gas (such as nitrogen, argon, or carbon monoxide)

onto a cryogenic surface (e.g., a CsI window) cooled to approximately 10 K.[9] This traps

individual phosphenic chloride molecules within an inert matrix, preventing intermolecular

reactions and allowing for spectroscopic characterization.

Reactivity and Photochemistry
Phosphenic chloride exhibits unique photochemical reactivity. Upon irradiation with UV light, it

undergoes isomerization.

Photochemical Isomerization to Chlorine Metaphosphite
Reaction Pathway:

When isolated in a nitrogen or argon matrix, phosphenic chloride isomerizes to the novel

compound chlorine metaphosphite (ClOPO) upon irradiation with a 193 nm laser.[9] This

process is believed to occur via the initial cleavage of the P-Cl bond, followed by the formation

of a Cl-O bond within the matrix cage.[9] The reverse reaction, from ClOPO back to

phosphenic chloride, can be induced by irradiation at 266 nm.[9]
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Photochemical Isomerization of Phosphenic Chloride

Phosphenic Chloride (ClPO₂)

193 nm irradiation

[Cl• + •PO₂] (caged radical pair)

P-Cl bond cleavage

Chlorine Metaphosphite (ClOPO)

Cl-O bond formation

266 nm irradiation

Isomerization

Click to download full resolution via product page

Caption: Photochemical isomerization pathway of phosphenic chloride.

Reaction with Carbon Monoxide
In a carbon monoxide matrix, the photolysis of phosphenic chloride does not lead to

isomerization. Instead, a photolytic reduction to ClPO is observed, which forms a weakly

bonded molecular complex with carbon dioxide (ClPO--CO₂).[9]

Applications in Research
The unique reactivity and electronic structure of phosphenic chloride make it a molecule of

interest for fundamental chemical research. Its role as a transient intermediate in various

chemical processes is an area of active investigation. For drug development professionals,
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understanding the reactivity of such phosphorus oxychlorides can provide insights into the

synthesis of novel organophosphorus compounds, which are a cornerstone of many

therapeutic agents. The methodologies developed for the study of this reactive species are also

applicable to the characterization of other unstable intermediates in complex reaction

mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Phosphenic chloride (EVT-8625381) | 12591-02-5 [evitachem.com]

2. Phosphenic chloride [webbook.nist.gov]

3. Phosphenic chloride | ClO2P | CID 16131072 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Phosphenic chloride [webbook.nist.gov]

5. Phosphenic chloride(9CI) | 12591-02-5 [chemnet.com]

6. Phosphenic chloride [webbook.nist.gov]

7. Page loading... [wap.guidechem.com]

8. Page loading... [guidechem.com]

9. Photochemistry of phosphenic chloride (ClPO2): isomerization with chlorine
metaphosphite (ClOPO) and reduction by carbon monoxide - Physical Chemistry Chemical
Physics (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Phosphenic Chloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8492959#phosphenic-chloride-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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